Cas no 1780675-34-4 (2,2-difluoro-2-4-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-4-(propan-2-yl)phenylethan-1-ol
• CAS No: 1780675-34-4
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 6204939
• PubChem ID: 105425928
• Update Time: 2025-10-23

2,2-difluoro-2-4-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-(propan-2-yl)phenylethan-1-ol
• 2,2-difluoro-2-[4-(propan-2-yl)phenyl]ethan-1-ol
• 1780675-34-4
• EN300-1951006
• 2,2-Difluoro-2-(4-isopropylphenyl)ethanol
• A1-37164

• Inchi： 1S/C11H14F2O/c1-8(2)9-3-5-10(6-4-9)11(12,13)7-14/h3-6,8,14H,7H2,1-2H3
• InChI Key： RFSMGFSRQUJQOV-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1)C(C)C)F

Computed Properties

• Exact Mass: 200.10127139g/mol
• Monoisotopic Mass: 200.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-difluoro-2-4-(propan-2-yl)phenylethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-[4-(propan-2-yl)phenyl]ethan-1-ol (CAS No. 1780675-34-4): Properties, Applications, and Industry Insights

The chemical compound 2,2-difluoro-2-[4-(propan-2-yl)phenyl]ethan-1-ol (CAS No. 1780675-34-4) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a difluoroethyl group attached to a para-isopropylphenyl ring, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. This article delves into its physicochemical properties, synthesis routes, and emerging applications while addressing trending topics like green chemistry, fluorine-based drug design, and sustainable manufacturing.

With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and membrane permeability—2,2-difluoro-2-[4-(propan-2-yl)phenyl]ethan-1-ol has garnered attention as a key building block. Researchers frequently search for terms like "fluorine in medicinal chemistry" or "difluoroethyl group applications", reflecting industry interest. This compound’s lipophilicity and hydrogen-bonding capacity align with modern strategies to optimize drug candidates, particularly in oncology and CNS therapeutics.

From a synthetic perspective, the introduction of fluorine atoms into organic frameworks often requires precise conditions. The CAS 1780675-34-4 compound exemplifies this challenge, with its electrophilic fluorination steps demanding careful control to avoid side reactions. Recent advancements in catalytic fluorination and flow chemistry have improved yields and reduced waste, addressing environmental concerns tied to traditional methods. These innovations resonate with searches for "sustainable fluorination techniques" and "green synthesis of fluorinated alcohols".

Beyond pharmaceuticals, 2,2-difluoro-2-[4-(propan-2-yl)phenyl]ethan-1-ol shows promise in liquid crystal and polymer additive formulations. Its ability to modify thermal stability and optical properties aligns with trends in advanced display technologies and high-performance coatings. Industry queries such as "fluorinated alcohols in materials science" highlight this crossover potential. Rigorous studies confirm its compatibility with polycarbonate and epoxy resin matrices, suggesting utility in next-generation electronic devices.

Analytical characterization of CAS 1780675-34-4 relies on techniques like NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry, which are critical for quality control in commercial production. Regulatory compliance, particularly regarding REACH and FDA guidelines for fluorinated intermediates, further underscores the need for precise documentation—a topic frequently searched as "fluorochemicals regulatory updates". Current research also explores its biodegradation pathways to address ecological safety, a priority for ESG-focused enterprises.

In conclusion, 2,2-difluoro-2-[4-(propan-2-yl)phenyl]ethan-1-ol represents a compelling case study in the convergence of fluorine chemistry and industrial innovation. Its dual role in life sciences and material engineering positions it as a compound of enduring relevance, particularly as industries pivot toward eco-efficient processes and multifunctional additives. Future developments will likely focus on scaling production via continuous-flow systems and expanding its applications in optoelectronic materials, ensuring its place in the next wave of technological advancements.